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Compound of Interest

Compound Name: 1-Vinylsilatrane

CAS No.: 2097-18-9

Cat. No.: B1581901

Get Quote

1-Vinylsilatrane, systematically named 1-ethenyl-2,8,9-trioxa-5-aza-1-

silabicyclo[3.3.3]undecane, is a unique organosilicon compound characterized by a hypervalent

silicon atom within a rigid, cage-like structure.[1] This structure consists of a silicon atom

bonded to a vinyl group and coordinated intramolecularly with a nitrogen atom through three

ether linkages derived from triethanolamine. This transannular dative bond between the

nitrogen and silicon atoms significantly influences the molecule's electronic properties and

reactivity, making it a versatile and valuable building block in organic synthesis, materials

science, and polymer chemistry.[1][2] Unlike many conventional silicon compounds, the

silatrane cage offers enhanced stability, particularly towards hydrolysis, while the vinyl group

provides a reactive handle for a wide array of chemical transformations.[2]

This guide offers a comprehensive exploration of the chemical properties, reactivity, and

synthetic applications of 1-vinylsilatrane, tailored for researchers and professionals in

chemistry and drug development.
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The distinct structural features of 1-vinylsilatrane give rise to its specific physical and chemical

properties. It is a solid at room temperature with a relatively high melting point for a molecule of

its size, a consequence of its rigid, cage-like structure.

Quantitative Data Summary
Property Value Reference

CAS Number 2097-18-9 [1][3]

Molecular Formula C₈H₁₅NO₃Si [1][3]

Molecular Weight 201.3 g/mol [1][3]

Melting Point 163 °C [1][3]

Boiling Point >110 °C [1][3]

Density ~1.11 g/cm³ [1][3]

Flash Point >110 °C [1][3]

Spectroscopic Characterization
Spectroscopic methods are essential for confirming the structure and purity of 1-vinylsilatrane.

Infrared (IR) Spectroscopy: IR spectroscopy is a powerful tool for identifying functional

groups.[4][5] In 1-vinylsilatrane, characteristic absorption bands would correspond to the

C=C stretching of the vinyl group (typically around 1600 cm⁻¹), C-H stretches of the vinyl and

alkyl groups, and strong Si-O-C stretches associated with the silatrane cage.[4] The unique

cage structure influences the vibrational frequencies, providing a distinct spectral fingerprint.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy provide

detailed information about the molecular framework.[5][6] The ¹H NMR spectrum will show

characteristic signals for the vinyl protons with distinct coupling patterns, as well as signals

for the two sets of methylene protons (-NCH₂- and -OCH₂-) in the triethanolamine backbone.

[7] The symmetry of the molecule simplifies the spectrum of the cage protons. ¹³C NMR

complements this by showing distinct resonances for the vinyl carbons and the carbons of

the silatrane cage. 29Si NMR would show a chemical shift indicative of a pentacoordinate,

hypervalent silicon atom.
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Core Reactivity and Mechanistic Pathways
The reactivity of 1-vinylsilatrane is dichotomous, driven by the vinyl group and the silatrane

core. The vinyl group serves as a substrate for addition and coupling reactions, while the

silatrane cage imparts stability and influences the electronic nature of the silicon-carbon bond.

Polymerization Reactions
The vinyl moiety is a classic functional group for polymerization. 1-vinylsilatrane can undergo

polymerization to form polysiloxanes with pendant silatrane cages, which can be used to create

hybrid organic-inorganic materials.

Mechanism: Polymerization can be initiated through various mechanisms, including radical

and anionic pathways.[8] In a typical radical polymerization, an initiator generates a radical

that adds to the vinyl group of the silatrane monomer. The resulting radical then propagates

by adding to subsequent monomers, forming a polymer chain.[9]

Causality: The choice of initiator and reaction conditions determines the kinetics and the

properties of the resulting polymer, such as molecular weight and polydispersity.[8] Living

polymerization techniques can be employed to create well-defined block copolymers,

allowing for precise control over the material's architecture.[10]

Cross-Coupling Reactions
1-Vinylsilatrane is an excellent vinylating agent in palladium-catalyzed cross-coupling

reactions, such as the Suzuki-Miyaura coupling. This allows for the formation of C(sp²)-C(sp²)

bonds, a cornerstone of modern organic synthesis for creating complex molecules, including

pharmaceuticals.[11][12]

Mechanism: The general catalytic cycle involves three key steps: oxidative addition,

transmetalation, and reductive elimination.[13]

Oxidative Addition: A low-valent palladium catalyst (Pd(0)) inserts into an aryl or vinyl

halide/triflate bond.

Transmetalation: The silatrane's vinyl group is transferred from silicon to the palladium

center. This step is often facilitated by an activator, such as a fluoride source, which forms
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a hypervalent silicate intermediate, making the vinyl group more nucleophilic and

facilitating its transfer.

Reductive Elimination: The two organic fragments (the vinyl group from the silatrane and

the group from the halide) couple, forming the new C-C bond and regenerating the Pd(0)

catalyst.

Expertise Insight: The silatrane group is advantageous over other organosilicon reagents

(e.g., vinyltrimethoxysilane) because the intramolecular N→Si coordination enhances the

nucleophilicity of the Si-C bond, often allowing the reaction to proceed under milder

conditions.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581901?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pd(0)L_n

R-Pd(II)-X
(L_n)

 

Reductive
Elimination

R-Vinyl
(Product)

Oxidative
Addition

Transmetalation

R-Pd(II)-Vinyl
(L_n)

 

1-Vinylsilatrane
+ Activator

 

R-X

Click to download full resolution via product page

Caption: Simplified catalytic cycle for a Suzuki-type cross-coupling reaction.
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Other Key Reactions
1-Vinylsilatrane participates in several other important transformations:

Hydrolysis: While more stable than typical alkoxysilanes, the silatrane cage can be

hydrolyzed under acidic or strongly basic conditions to yield vinylsilanetriol and

triethanolamine. This controlled hydrolysis can be useful for forming siloxane networks or

surface modifications.

Cycloadditions: The electron-rich vinyl group can act as a dienophile in Diels-Alder reactions

or participate in other cycloaddition processes, providing a route to complex cyclic and

polycyclic organosilicon structures.[1]

Hydrofunctionalization: This reaction involves the addition of a functional group across the

double bond, enhancing the molecule's utility as a synthetic intermediate.[1]

Synthesis of 1-Vinylsilatrane
The most common synthesis of 1-vinylsilatrane involves the transesterification reaction

between a vinyltrialkoxysilane (e.g., vinyltriethoxysilane) and triethanolamine. Modern protocols

have focused on developing more sustainable, solvent-free methods.

Experimental Protocol: Organocatalytic Solvent-Free
Synthesis
This protocol is based on an efficient, green chemistry approach using an organocatalyst.[2]

[14]

Materials:

Vinyltriethoxysilane (VTES)

Triethanolamine (TEOA)

1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) as catalyst

Hexane (for washing)
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Procedure:

Reactant Charging: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, combine triethanolamine and vinyltriethoxysilane in a 1:1 molar ratio.

Catalyst Addition: Add the organocatalyst DBU (typically 1-5 mol%) to the mixture.

Reaction: Stir the mixture at room temperature. The reaction is often exothermic. The

formation of the solid product (1-vinylsilatrane) should be observed as the reaction

proceeds. For some substrates, gentle heating (e.g., to 60 °C) may be required to ensure full

conversion.[14]

Monitoring: The reaction can be monitored by observing the precipitation of the product. The

disappearance of starting materials can be confirmed by techniques like ¹H NMR.

Isolation: Once the reaction is complete, the solid product is typically isolated by filtration.

Purification: The crude product is washed with a non-polar solvent like hexane to remove any

unreacted starting materials and the catalyst.

Drying: The purified 1-vinylsilatrane is dried under vacuum to yield a white crystalline solid.

Solvent/Catalyst Recovery: The ethanol byproduct and hexane wash can be recovered via

distillation for reuse, enhancing the sustainability of the process.[14]

Self-Validation: The purity of the final product should be confirmed by melting point analysis

and spectroscopic methods (NMR, IR). The yield should be calculated based on the limiting

reagent. This protocol is self-validating as the high purity and yield of the crystalline product

confirm the efficacy of the catalytic, solvent-free approach.

Applications in Research and Development
The unique reactivity of 1-vinylsilatrane makes it a valuable tool for scientists and drug

development professionals.

Materials Science: It is used as a coupling agent to improve adhesion between organic

polymers and inorganic substrates (like glass fibers).[2] The polymers derived from it have

applications in coatings, adhesives, and hybrid materials.
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Organic Synthesis: As demonstrated, its role in cross-coupling reactions is crucial for

building complex molecular architectures found in many biologically active compounds and

pharmaceuticals.[1][15][16]

Drug Delivery: The silatrane scaffold itself has been explored for its biological properties. Its

derivatives can be incorporated into larger molecules to modify properties like solubility,

bioavailability, or to act as part of a targeted drug delivery system.[17][18]

Safety and Handling
1-Vinylsilatrane should be handled with appropriate safety precautions.

Hazards: It is listed with risk statements 36/37/38, indicating it may be irritating to the eyes,

respiratory system, and skin.[1][3]

Precautions:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.[19]

Avoid inhalation of dust and contact with skin and eyes.

Store in a cool, dry place away from moisture, as it can slowly hydrolyze.

Conclusion
1-Vinylsilatrane stands out as a powerful and versatile reagent in modern chemistry. Its

unique cage structure provides enhanced stability, while the reactive vinyl handle allows for a

broad range of transformations, from polymerization to sophisticated cross-coupling reactions.

For researchers in materials science and drug discovery, understanding the fundamental

chemical properties and reactivity of 1-vinylsilatrane is key to unlocking its full potential in

creating novel materials and complex molecular entities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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